Cas no 3054-00-0 (S-(3-Carboxypropyl)-cysteine)

• Product Name: S-(3-Carboxypropyl)-cysteine
• CAS No: 3054-00-0
• MF: C₇H₁₃NO₄S
• MW: 207.24742102623
• CID: 3934241
• PubChem ID: 19767433
• Update Time: 2025-05-20

S-(3-Carboxypropyl)-cysteine Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[(2-amino-2-carboxyethyl)thio]-
• S-(3-Carboxypropyl)-cysteine
• FBA84511
• 3054-00-0
• SCHEMBL7292563

• Inchi： 1S/C7H13NO4S/c8-5(7(11)12)4-13-3-1-2-6(9)10/h5H,1-4,8H2,(H,9,10)(H,11,12)
• InChI Key： WNFNRNDFHINZLV-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCSCC(N)C(O)=O

Computed Properties

• Exact Mass: 207.05652907Da
• Monoisotopic Mass: 207.05652907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on S-(3-Carboxypropyl)-cysteine

Comprehensive Overview of S-(3-Carboxypropyl)-cysteine (CAS No. 3054-00-0): Properties, Applications, and Research Insights

S-(3-Carboxypropyl)-cysteine (CAS No. 3054-00-0) is a modified amino acid derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, characterized by its unique carboxypropyl side chain, plays a pivotal role in metabolic studies, enzyme interactions, and the synthesis of bioactive molecules. Its molecular structure, C7H13NO4S, combines the reactivity of cysteine with the carboxyl functionality, making it a versatile intermediate in organic synthesis and drug development.

In recent years, the demand for S-(3-Carboxypropyl)-cysteine has surged due to its applications in nutraceuticals and personalized medicine. Researchers are particularly interested in its potential to modulate oxidative stress pathways, a topic trending in anti-aging and neuroprotection studies. The compound’s ability to act as a thiol donor aligns with current explorations into redox homeostasis, a hot topic in cellular health research.

From a synthetic perspective, CAS No. 3054-00-0 is often utilized as a building block for peptide modifications and bioconjugation. Its carboxyl group enables facile coupling reactions, which are critical in designing targeted drug delivery systems. This aligns with the growing interest in precision medicine, where users frequently search for terms like "amino acid derivatives in drug formulation" or "cysteine analogs for therapeutics."

Analytical techniques such as HPLC and mass spectrometry are commonly employed to characterize S-(3-Carboxypropyl)-cysteine, ensuring high purity for research applications. The compound’s stability under physiological conditions makes it suitable for in vitro and in vivo studies, addressing common search queries like "stable cysteine derivatives for lab use."

Beyond pharmaceuticals, S-(3-Carboxypropyl)-cysteine finds niche applications in cosmeceuticals, where its antioxidant properties are leveraged in skincare formulations. This resonates with the booming clean beauty movement, as consumers increasingly seek science-backed ingredients. Keywords like "sulfur-containing amino acids in cosmetics" reflect this trend.

In summary, CAS No. 3054-00-0 represents a multifaceted compound bridging biochemistry, medicine, and material science. Its evolving applications underscore its relevance in addressing contemporary challenges in health and sustainability, making it a subject of enduring scientific and commercial interest.